Cas no 98-10-2 (Benzenesulfonamide)

• Product Name: Benzenesulfonamide
• CAS No: 98-10-2
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD00007930
• CID: 34937
• PubChem ID: 24846803
• Update Time: 2026-02-26

Benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide
• BSA
• Benzene sulfonamtde
• BENZENESULFONYLAMIDE
• BENZENESULPHONAMIDE
• Benzosuifqnamide
• Benaenesulfonicamide
• benzolsulfonamide
• Benzosulfonamide
• mandb7973
• Benzenesulfonamide (7CI,8CI,9CI)
• Benzenesulfonamide(BSA)
• benzenesulfonic amide
• benzsulfamide
• BENZENESULPHOAMIDE
• phenyl sulfonamide
• NSC 5341
• NSC 85506
• M and B 7973
• Phenylsulfonamide
• AB01314414-03
• AB-131/40262287
• Benzenesulfonamide, >=98%
• NS00010816
• benzensulfonamide
• Benzenesulfonyl amine
• W-100094
• 4jsa
• 4-11-00-00050 (Beilstein Handbook Reference)
• phenylsulphonamide
• CHEBI:191017
• 2wej
• SCHEMBL729
• CCG-266270
• HY-101087
• B0028
• s4725
• AMY37118
• CS-W020081
• Benzenesulfonamide, Vetec(TM) reagent grade, 98%
• CHEMBL27601
• AI3-04492
• 4jsz
• SB75727
• EN300-15718
• 98-10-2
• benzolsulfonamid
• Q818513
• EC 202-637-1
• A845808
• DTXSID1059159
• FT-0622647
• EINECS 202-637-1
• AmosulalolHyorochloride
• benzenesulfonic acid amide
• BRN 1100566
• NSC5341
• benzenesulonamide
• MFCD00007930
• BDBM12414
• NSC-5341
• F1905-6988
• WLN: ZSWR
• benzene-sulfonamide
• 1202865-50-6
• Z45415554
• benzene sulphonamide
• NCGC00340323-01
• AKOS000144235
• benzene sulfonamide
• 4C-038
• Benzenesulfonamide; Benzenesulphonamide
• DTXCID8049042
• DB-057708
• STK325729
• FB34348
• 202-637-1

• MDL： MFCD00007930
• Inchi： 1S/C6H7NO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H,(H2,7,8,9)
• InChI Key： KHBQMWCZKVMBLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N)(=O)=O
• BRN： 1100566

Computed Properties

• Exact Mass: 157.02000
• Monoisotopic Mass: 157.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.2

Experimental Properties

• Color/Form: White needle or flake crystals.
• Density: 1.274 (estimate)
• Melting Point: 149-152 °C (lit.)
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 250°C
• Refractive Index: 1.5500 (estimate)
• Solubility: methanol: soluble25mg/mL
• Water Partition Coefficient: 4.3 g/L (16 ºC)
• PSA: 68.54000
• LogP: 2.11510
• pka: 10.1(at 25℃)
• FEMA: 2493
• Solubility: Soluble in hot alcohol and ether, slightly soluble in water.

Benzenesulfonamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：DA9380000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD105453)
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Benzenesulfonamide

Benzenesulfonamide (CAS No. 98-10-2): A Comprehensive Overview

Benzenesulfonamide, with the chemical formula C₆H₆N₂O₂ and a CAS number of 98-10-2, is a sulfonamide derivative of benzene. This compound has garnered significant attention in the field of pharmaceuticals, agrochemicals, and material science due to its versatile chemical properties and potential applications. The sulfonamide functional group, characterized by a sulfur atom double-bonded to an oxygen atom and single-bonded to a nitrogen atom, imparts unique reactivity and biological activity to the molecule.

The synthesis of Benzenesulfonamide typically involves the reaction of benzene sulfonyl chloride with ammonia or ammonium hydroxide. This process yields the sulfonamide in high yield and purity, making it a commercially viable compound for further derivatization and application. The compound's solubility in polar organic solvents and water makes it suitable for various industrial processes, including formulation as intermediates in drug synthesis.

In recent years, Benzenesulfonamide has been extensively studied for its pharmacological properties. Sulfonamides are well-known for their antimicrobial and anti-inflammatory effects, and derivatives of Benzenesulfonamide have shown promise in treating a range of infections and inflammatory conditions. One notable area of research has been the development of novel sulfonamide-based antibiotics that exhibit enhanced efficacy against drug-resistant bacterial strains.

Moreover, Benzenesulfonamide has found applications in the field of agrochemicals. Its derivatives serve as active ingredients in herbicides and fungicides, helping to protect crops from pests and diseases. The compound's ability to interact with biological targets at the molecular level makes it an effective component in these formulations. Recent studies have highlighted its role in developing environmentally friendly agrochemicals that minimize ecological impact while maintaining high efficacy.

Material science has also seen contributions from Benzenesulfonamide, particularly in the development of advanced polymers and coatings. The sulfonamide group enhances the thermal stability and mechanical strength of polymers, making them suitable for high-performance applications. Researchers have explored its use in creating lightweight yet durable materials for aerospace and automotive industries, where weight reduction and material integrity are critical.

The chemical reactivity of Benzenesulfonamide allows for further functionalization, leading to a wide array of derivatives with tailored properties. For instance, substituting the amino group with other functional groups can modify its solubility, bioavailability, and interaction with biological targets. This flexibility has spurred innovation in drug discovery, with researchers designing sulfonamide-based molecules that target specific enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry have accelerated the discovery of new derivatives of Benzenesulfonamide. Molecular modeling techniques allow researchers to predict the binding affinity and pharmacokinetic properties of potential drug candidates before experimental synthesis. This approach has significantly reduced the time and cost associated with drug development, enabling faster translation from laboratory research to clinical applications.

The environmental impact of using Benzenesulfonamide and its derivatives is another area of concern. While these compounds offer numerous benefits, their persistence in the environment must be carefully managed. Efforts are underway to develop biodegradable sulfonamides that break down into non-toxic products after use. Such innovations aim to balance efficacy with sustainability, ensuring that agrochemicals and pharmaceuticals remain effective without harming ecosystems.

In conclusion, Benzenesulfonamide (CAS No. 98-10-2) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and material science. Its unique chemical properties make it a valuable building block for synthesizing drugs, pesticides, and advanced materials. As research continues to uncover new derivatives and applications, the potential for Benzenesulfonamide remains vast, driving innovation across multiple scientific disciplines.